Cas no 2040-20-2 (p-Methoxyisobutyrophenone)

p-Methoxyisobutyrophenone Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-methylpropan-1-one
• p-Methoxyisobutyroph
• p-Methoxyisobutyrophenone
• 1-(4-Methoxy-phenyl)-2-methyl-propan-1-on
• 1-(4-methoxy-phenyl)-2-methyl-propan-1-one
• 1-propanone, 1-(4-methoxyphenyl)-2-methyl-
• 4'-methoxyisobutyrophenone
• 4-Methoxyisobutyrophenone
• AC1L63D0
• AC1Q49MR
• AC1Q5EFD
• Isopropyl 4-methoxyphenyl ketone
• Isopropyl p-methoxyphenyl ketone
• SureCN12453
• +Expand

• MDL： MFCD00095003
• InChIKey： CHOMHKNFOBWRCW-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-8(2)11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C)C

Computed Properties

• Exact Mass: 178.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.53390
• PSA: 26.3
• Refractive Index: 1.496
• Boiling Point: 281.5°C at 760 mmHg
• Flash Point: 119.4°C
• Density: 0.999